MES sodium salt

Specification

• Description: MES Sodium Salt is a biological buffer (zwitterionic) designed by Good et al., and typically referred to as Good’s buffer. It is useful in cell culture media formulations. Selection of biological buffer systems should include the following criteria: exclusion by biological membranes, low absorption between 240-700nm, chemically stable, and stable to temperature and concentration changes.; MES sodium salt is commonly employed as buffer. Useful pH range for MES sodium salt is 5.5 to 6.7.; MES is one of the so-called "Good" buffers developed for biological applications. This product is tested for trace ions. A buffer using MES free acid can be prepared by titrating the free acid with sodium hydroxide to the desired pH (pKa=±-1). Alternatively, volumes of equimolar solutions of MES free acid and MES sodium can be mixed to attain the desired pH. Standard mixing tables using stock solutions to prepare a buffer of a given pH have been published.; MES is one of the so-called "Good" buffers developed for biological applications. This product is BioPerformance certified (suitable for electrophoresis, tissue culture, and molecular biology applications. A buffer using MES free acid can be prepared by titrating the free acid with sodium hydroxide to the desired pH (pKa=±1). Alternatively, volumes of equimolar solutions of MES free acid and MES sodium can be mixed to attain the desired pH. Standard mixing tables using stock solutions to prepare a buffer of a given pH have been published.; Sodium 2-(N-morpholino)ethanesulfonate is the organic sodium salt that is the sodium salt of 2-(N-morpholino)ethanesulfonic acid. It contains a 2-(N-morpholino)ethanesulfonate. MES is one of the so-called "Good" buffers developed for biological applications. MES sodium salt has been used as a coupling buffer during the coupling of MAbs onto amine-reactive sensors. It has also been used as a component of germination medium and shoot induction medium during in vitro plant regeneration.
• CAS No.: 71119-23-8
• Molecular Formula: C6H13NNaO4S
• Molecular Weight: 218.23 g/mol
• IUPAC Name: sodium;2-morpholin-4-ylethanesulfonate
• Standard InChI: InChI=1S/C6H13NO4S.Na/c8-12(9,10)6-3-7-1-4-11-5-2-7;/h1-6H2,(H,8,9,10)
• Standard InChI Key: SADPCIINLASURY-UHFFFAOYSA-N
• Isomeric SMILES: C1COCCN1CCS(=O)(=O)[O-].[Na+]
• SMILES: C1COCCN1CCS(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1COCCN1CCS(=O)(=O)O.[Na]